Cas no 2375249-08-2 (rac-(1R,2S)-2-ethenylcyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-ethenylcyclopropan-1-amine
• CAS No: 2375249-08-2
• MF: C₅H₉N
• MW: 83.1316611766815
• CID: 6390762
• PubChem ID: 67220301
• Update Time: 2025-07-02

rac-(1R,2S)-2-ethenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2375249-08-2
• rac-(1R,2S)-2-ethenylcyclopropan-1-amine
• EN300-7440244

• Inchi： 1S/C5H9N/c1-2-4-3-5(4)6/h2,4-5H,1,3,6H2/t4-,5-/m1/s1
• InChI Key： UFALAUZAIDONSZ-RFZPGFLSSA-N
• SMILES： N[C@@H]1C[C@H]1C=C

Computed Properties

• Exact Mass: 83.073499291g/mol
• Monoisotopic Mass: 83.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 68.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,2S)-2-ethenylcyclopropan-1-amine

Professional Introduction to rac-(1R,2S)-2-ethenylcyclopropan-1-amine (CAS No: 2375249-08-2)

Rac-(1R,2S)-2-ethenylcyclopropan-1-amine, a compound with the CAS number 2375249-08-2, represents a significant advancement in the field of chemo-biopharmaceutical research. This molecule has garnered considerable attention due to its unique structural configuration and potential applications in drug development. The stereochemistry of rac-(1R,2S)-2-ethenylcyclopropan-1-amine, characterized by its specific cyclic and ethenyl substituents, makes it a promising candidate for further exploration in medicinal chemistry.

The compound's structure, featuring a cyclopropane ring substituted with an ethenyl group and an amine functional group at the 1-position, offers a versatile platform for chemical modifications. Such structural features are often exploited in the design of bioactive molecules due to their ability to interact with biological targets in a precise manner. The cyclopropane ring, in particular, is known for its rigidity, which can enhance binding affinity and selectivity in drug interactions.

In recent years, there has been growing interest in the development of novel scaffolds that can be incorporated into drug candidates. Rac-(1R,2S)-2-ethenylcyclopropan-1-amine stands out as one such scaffold due to its unique combination of structural elements. The presence of both the cyclopropane and ethenyl groups provides multiple sites for functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic applications.

One of the most exciting aspects of rac-(1R,2S)-2-ethenylcyclopropan-1-amine is its potential in the field of enzyme inhibition. The amine group can serve as a hydrogen bond acceptor or donor, which is crucial for interactions with enzymatic active sites. Additionally, the cyclopropane ring can mimic certain natural product structures that have shown efficacy in inhibiting various enzymes. This dual functionality makes rac-(1R,2S)-2-ethenylcyclopropan-1-amine a compelling candidate for further investigation.

Recent studies have begun to explore the pharmacological properties of rac-(1R,2S)-2-ethenylcyclopropan-1-amine. Initial computational studies suggest that this compound may have potential as an inhibitor of certain kinases involved in cancer pathways. The ability of the cyclopropane ring to adopt specific conformations could facilitate binding to these targets, potentially leading to therapeutic effects. Furthermore, the ethenyl group provides additional interactions that could enhance binding affinity.

Experimental validation of these computational predictions is currently underway in several research laboratories. The synthesis of rac-(1R,2S)-2-ethenylcyclopropan-1-amine has been achieved through multiple routes, each offering different advantages in terms of yield and scalability. These synthetic strategies are being optimized to ensure that sufficient quantities of the compound can be produced for preclinical studies.

The development of novel drug candidates often involves a multidisciplinary approach, combining expertise from organic chemistry, medicinal chemistry, and pharmacology. Rac-(1R,2S)-2-ethenylcyclopropan-1-amine exemplifies this collaborative effort, as researchers from different fields contribute their knowledge to advance the understanding and potential applications of this compound. Such interdisciplinary studies are essential for translating basic research into tangible therapeutic benefits.

In conclusion, rac-(1R,2S)-2-ethenylcyclopropan-1-amine (CAS No: 2375249-08-2) represents a promising area of research with significant potential in drug development. Its unique structural features and potential applications in enzyme inhibition make it an attractive candidate for further exploration. As more data becomes available from both computational and experimental studies, the therapeutic potential of this compound will continue to emerge.